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Compound of Interest

Compound Name: 2,2-Diphenyl-cyclopentanone

Cat. No.: B092254

Technical Guide: 2,2-Diphenyl-cyclopentanone
CAS Number: 15324-42-2

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,2-Diphenyl-cyclopentanone, along with a detailed experimental protocol for its
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and organic chemistry.

Chemical and Physical Properties

The key quantitative properties of 2,2-Diphenyl-cyclopentanone are summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C17H160

Molecular Weight 236.31 g/mol

Boiling Point 372.2 °C at 760 mmHg[1]
Density 1.114 g/cm3[1]

Flash Point 161.6 °C[1]

Refractive Index 1.594[1]

Vapor Pressure 9.8 x 10~ mmHg at 25°CJ[1]

Synthesis of 2,2-Diphenyl-cyclopentanone

The synthesis of 2,2-Diphenyl-cyclopentanone can be achieved through a two-step process
involving the cyclization of 2,2-diphenyladiponitrile followed by hydrolysis and decarboxylation
of the resulting intermediate.

Experimental Protocol

Step 1: Synthesis of 5-Cyano-2,2-diphenylcyclopentanoneimine
This step involves the intramolecular cyclization of 2,2-diphenyladiponitrile.

+ Reagents and Materials:

[¢]

2,2-diphenyladiponitrile

Sodium tert-butoxide

[¢]

o

tert-Butyl alcohol (anhydrous)

o

Apparatus for reflux with stirring
e Procedure:

o A solution of sodium tert-butoxide in anhydrous tert-butyl alcohol is prepared.
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o 2,2-diphenyladiponitrile is added to the solution.

o The reaction mixture is heated to reflux with constant stirring. The use of sodium tert-
butoxide in tert-butyl alcohol as the condensing agent has been shown to result in a
virtually quantitative yield.

o Upon completion of the reaction, the mixture is worked up to isolate the product, 5-cyano-
2,2-diphenylcyclopentanoneimine.

Step 2: Hydrolysis and Decarboxylation to 2,2-Diphenyl-cyclopentanone
The intermediate from Step 1 is converted to the final product in this step.
e Reagents and Materials:

o 5-Cyano-2,2-diphenylcyclopentanoneimine

o Dilute sulfuric acid

o Apparatus for reflux with stirring
e Procedure:

o 5-Cyano-2,2-diphenylcyclopentanoneimine is suspended in a dilute solution of sulfuric
acid.

o The mixture is heated to reflux with vigorous stirring. This process facilitates both the
hydrolysis of the imine and cyano groups, followed by decarboxylation.

o The reaction is monitored until completion. An 81% vyield based on the starting 2,2-
diphenyladiponitrile has been reported.

o After cooling, the reaction mixture is worked up to isolate and purify the final product, 2,2-
Diphenyl-cyclopentanone.

Synthesis Workflow
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Caption: Synthesis workflow for 2,2-Diphenyl-cyclopentanone.

Biological Activity and Signaling Pathways

Based on the available literature, there is currently no information regarding the involvement of
2,2-Diphenyl-cyclopentanone in specific biological signaling pathways or its detailed
pharmacological activities. Further research is required to elucidate its potential roles in
biological systems and its applications in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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